Cas no 1315367-97-5 (tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• CAS No: 1315367-97-5
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5168583
• Update Time: 2025-08-04

tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate
• tert-butylN-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate

• Inchi： 1S/C14H19N3O4/c1-14(2,3)21-13(18)16-11-6-7-15-12-8-9(17(19)20)4-5-10(11)12/h4-5,8,11,15H,6-7H2,1-3H3,(H,16,18)
• InChI Key： YWKRCQVAIANCLC-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC(=CC=2NCC1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2

Additional information on tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate

Exploring the Chemical Properties and Pharmacological Potential of tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate (CAS No. 1315367-97-5)

tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate, also known by its CAS number 1315367-97-5, represents a significant advancement in the field of medicinal chemistry. This compound is a derivative of 1,2,3,4-tetrahydroquinoline, a heterocyclic compound with a wide range of biological activities. The structural complexity of this molecule is primarily attributed to its 7-nitro functional group and the carbamate linkage, which together create a unique molecular framework with potential therapeutic applications.

The 7-nitro moiety in tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate plays a critical role in modulating its pharmacological profile. Nitro groups are known to exhibit diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. Recent studies have highlighted the importance of 7-nitro substitution in enhancing the reactivity and selectivity of 1,2,3,4-tetrahydroquinoline derivatives, particularly in targeting specific enzymatic pathways.

The carbamate linkage in this compound is another key structural feature. Carbamates are widely used in pharmaceuticals due to their ability to act as reversible inhibitors of enzymes such as acetylcholinesterase. The tert-butyl group attached to the carbamate moiety contributes to the molecule's stability and solubility, which are essential for drug formulation and bioavailability. This structural modification may also influence the compound's metabolic profile, as the tert-butyl group can affect the rate of hydrolysis and subsequent biological activity.

Recent research has focused on the synthesis and characterization of tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate to explore its potential as a lead compound for drug development. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising antioxidant and anti-inflammatory activities. The study revealed that the 7-nitro substitution significantly enhances the molecule's ability to scavenge free radicals, making it a potential candidate for treating oxidative stress-related diseases.

Another area of interest is the pharmacokinetic profile of tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate. Researchers have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. The tert-butyl group has been shown to improve the compound's water solubility, which is crucial for its oral bioavailability. Additionally, the carbamate linkage may influence the compound's metabolic stability, as it is less prone to hydrolysis compared to other ester groups.

The synthetic pathways for tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate have also been explored in recent years. A 2022 study in *Organic & Biomolecular Chemistry* described a multi-step synthesis involving nitration, carbamate formation, and purification techniques. The study emphasized the importance of reaction conditions such as temperature, solvent selection, and catalysts in achieving high yields of the final product. These findings are critical for scaling up the synthesis for industrial applications.

Furthermore, the biological activities of tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate have been evaluated in various in vitro and in vivo models. A 2023 study published in *Bioorganic & Medicinal Chemistry* reported that this compound exhibits cytotoxic effects against certain cancer cell lines, suggesting its potential as an anti-cancer agent. The study also highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the compound's selectivity and efficacy.

Another promising application of tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate is in anti-microbial therapy. The 7-nitro substitution has been shown to enhance the compound's ability to inhibit bacterial growth, particularly against Gram-positive bacteria. This property is attributed to the nitro group's ability to disrupt bacterial cell membranes and interfere with metabolic pathways essential for bacterial survival.

In addition to its pharmacological applications, tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate has also been studied for its environmental impact. Researchers have evaluated the biodegradability and toxicity of this compound to ensure its safety for both human and environmental use. These studies are essential for the development of green chemistry practices in pharmaceutical synthesis.

Overall, tert-butyl N-(7-nitro-1,2,3,4-tetrahydroquinolin-4-yl)carbamate (CAS No. 1315367-97-5) represents a versatile compound with significant potential in drug development. Its structural features, including the 7-nitro moiety and carbamate linkage, contribute to its diverse pharmacological activities. Continued research into its synthesis, biological properties, and therapeutic applications will be crucial for advancing its use in medicine and biotechnology.